Cas no 2227898-96-4 ((2R)-1-(3-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(3-nitrophenyl)propan-2-ol
• CAS No: 2227898-96-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6362355
• PubChem ID: 165673595
• Update Time: 2025-10-31

(2R)-1-(3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-nitrophenyl)propan-2-ol
• 2227898-96-4
• EN300-1823376

• Inchi： 1S/C9H11NO3/c1-7(11)5-8-3-2-4-9(6-8)10(12)13/h2-4,6-7,11H,5H2,1H3/t7-/m1/s1
• InChI Key： ZSMLXQPKYWYYHQ-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(3-nitrophenyl)propan-2-ol

Comprehensive Analysis of (2R)-1-(3-nitrophenyl)propan-2-ol (CAS No. 2227898-96-4): Properties, Applications, and Industry Trends

The compound (2R)-1-(3-nitrophenyl)propan-2-ol (CAS No. 2227898-96-4) is a chiral organic molecule featuring a 3-nitrophenyl group attached to a propan-2-ol backbone with an (R)-configuration. Its structural uniqueness makes it a valuable intermediate in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. The presence of the nitrophenyl moiety and the chiral center at the second carbon of the propanol chain contributes to its reactivity and selectivity in asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds like (2R)-1-(3-nitrophenyl)propan-2-ol has surged due to advancements in chiral drug development and green chemistry. Researchers are increasingly focusing on sustainable synthetic routes, such as biocatalysis or flow chemistry, to produce such intermediates with higher efficiency and lower environmental impact. This aligns with the global push toward carbon-neutral manufacturing, a topic dominating scientific forums and industry conferences.

The compound’s CAS No. 2227898-96-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Key applications include its role as a precursor for pharmaceutical active ingredients (APIs), particularly in therapies targeting central nervous system (CNS) disorders. Its nitro group offers versatile transformation potential, enabling reactions like reduction to amines or cyclization to heterocycles, which are critical in drug design.

From an SEO perspective, users often query: "synthesis of (2R)-1-(3-nitrophenyl)propan-2-ol", "CAS 2227898-96-4 suppliers", or "chiral building blocks for pharmaceuticals". These search trends highlight the need for detailed technical data, safety profiles, and commercial availability—information we address here. Notably, the compound’s stereochemical purity is a recurring concern, as impurities can significantly impact downstream applications.

Innovations in analytical characterization, such as HPLC-MS and NMR spectroscopy, have improved the quality control of (2R)-1-(3-nitrophenyl)propan-2-ol. Regulatory agencies now emphasize ICH Q3D elemental impurity guidelines, prompting manufacturers to adopt advanced purification techniques like supercritical fluid chromatography (SFC). These developments resonate with the broader theme of quality-by-design (QbD) in chemical production.

In conclusion, (2R)-1-(3-nitrophenyl)propan-2-ol (CAS No. 2227898-96-4) exemplifies the intersection of chiral chemistry and industrial demand. Its utility in drug discovery and alignment with sustainable practices ensures its continued prominence. Future research may explore its derivatives for novel bioactive molecules, further solidifying its role in modern synthetic chemistry.